Cas no 920748-24-9 (2H-Tetrazole, 2-(1-methyl-1-phenylethyl)-5-[(2R)-2-pyrrolidinyl]-)

• Product Name: 2H-Tetrazole, 2-(1-methyl-1-phenylethyl)-5-[(2R)-2-pyrrolidinyl]-
• CAS No: 920748-24-9
• MF: C₁₄H₁₉N₅
• MW: 257.334161996841
• CID: 755481
• PubChem ID: 59412324
• Update Time: 2025-04-19

2H-Tetrazole, 2-(1-methyl-1-phenylethyl)-5-[(2R)-2-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole, 2-(1-methyl-1-phenylethyl)-5-[(2R)-2-pyrrolidinyl]-
• 2-(2-phenylpropan-2-yl)-5-[(2R)-pyrrolidin-2-yl]tetrazole
• SCHEMBL2993474
• 920748-24-9
• 2-(2-Phenylpropan-2-yl)-5-[(2R)-pyrrolidin-2-yl]-2H-tetrazole
• DTXSID00731923

• Inchi： 1S/C14H19N5/c1-14(2,11-7-4-3-5-8-11)19-17-13(16-18-19)12-9-6-10-15-12/h3-5,7-8,12,15H,6,9-10H2,1-2H3/t12-/m1/s1
• InChI Key： HLXGPNQXWSKPNL-GFCCVEGCSA-N
• SMILES： N1CCC[C@@H]1C1N=NN(C(C)(C)C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 257.16404563g/mol
• Monoisotopic Mass: 257.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.6Ų